Furan-2-yl(4-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: furan-2-yl-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H19N3O3S/c1-12-5-6-13(23-2)15-16(12)25-18(19-15)21-9-7-20(8-10-21)17(22)14-4-3-11-24-14/h3-6,11H,7-10H2,1-2H3
• InChI Key: GPOLQHKWXRRRGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)N3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol

Description

Furan-2-yl(4-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as FM-BZP and is a novel piperazine derivative. FM-BZP has been found to exhibit potential therapeutic properties and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Corrosion Inhibition

Research has explored the use of furan-2-yl-based compounds as corrosion inhibitors for mild steel in acidic media. One study highlighted the corrosion inhibition activity of newly synthesized derivatives on the corrosion of mild steel in HCl, demonstrating significant increases in inhibition efficiency. These inhibitors behave as mixed inhibitors with dominant cathodic inhibition and follow Langmuir adsorption isotherm, indicating their potential for protecting steel surfaces from corrosion in acidic environments (Singaravelu, Bhadusha, & Dharmalingam, 2022).

Antimicrobial Activity

Another study focused on the synthesis of azole derivatives starting from furan-2-carbohydrazide, including the synthesis of compounds with a 1,2,4-triazole core modified with various secondary amines. These synthesized compounds were characterized and evaluated for their antimicrobial activities, showing activity against tested microorganisms. This illustrates the potential of furan-2-yl derivatives as frameworks for developing new antimicrobial agents (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).

Organic Synthesis and Biological Activity

The versatility of furan-2-yl derivatives extends to the synthesis of bioactive compounds. For instance, the reaction of visnaginone with various reagents led to the synthesis of compounds with potential biological activities. These reactions underline the synthetic utility of furan-2-yl derivatives in accessing a broad range of bioactive molecular frameworks (Hafez, Ahmed, & Haggag, 2001).